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Compound of Interest

Compound Name: YH-306

Cat. No.: B15619820 Get Quote

Introduction

YH-306 is a novel synthetic small molecule that has demonstrated significant anti-tumor

activity, particularly in colorectal cancer (CRC) models. It functions as a potent inhibitor of Focal

Adhesion Kinase (FAK), a non-receptor tyrosine kinase crucial for cancer cell proliferation,

survival, migration, and invasion. By targeting the FAK signaling pathway, YH-306 effectively

induces apoptosis and suppresses tumor growth and metastasis, making it a promising

candidate for cancer therapy.[1][2][3] These application notes provide researchers, scientists,

and drug development professionals with a comprehensive overview of YH-306, including its

mechanism of action, quantitative data on its efficacy, and detailed protocols for its application

in cancer research.

Mechanism of Action

YH-306 exerts its anti-cancer effects by inhibiting the autophosphorylation of FAK at Tyr397.

This initial phosphorylation event is a critical step for the recruitment and activation of

downstream signaling proteins such as Src, PI3K, and Paxillin.[4][5] By blocking this key

activation step, YH-306 disrupts the entire FAK signaling cascade, leading to a series of

cellular events that culminate in apoptosis and the inhibition of metastatic processes.

The key molecular effects of YH-306 include:

Inhibition of FAK Pathway Activation: YH-306 significantly reduces the phosphorylation of

FAK, c-Src, paxillin, and PI3K.[3]
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Downregulation of Pro-Survival and Proliferation Markers: Treatment with YH-306 leads to a

dose-dependent decrease in the expression of c-myc and the anti-apoptotic protein Bcl-xl.[6]

Induction of Apoptosis: YH-306 induces apoptosis in various colorectal cancer cell lines. This

is evidenced by an increase in the population of Annexin V-positive cells.[1]

Suppression of Cell Adhesion, Migration, and Invasion: YH-306 effectively inhibits the ability

of cancer cells to adhere to the extracellular matrix (ECM), migrate, and invade through

Matrigel or collagen I.[6][7]

Data Presentation
The following tables summarize the quantitative effects of YH-306 on various cancer cell lines

as reported in the literature.

Table 1: Effect of YH-306 on Colorectal Cancer Cell Adhesion

Cell Line YH-306 Concentration (µM)
Inhibition of Adhesion to
Collagen I (%)

HCT116 50 67

HT-29 50 78

Data extracted from studies on colorectal cancer cells showing significant reduction in cell

attachment after treatment with 50 µM YH-306.[6]

Table 2: Effect of YH-306 on Colorectal Cancer Cell Proliferation

Cell Line IC50 (µM) after 72h

CT-26 ~25

HT-29 ~30

SW620 ~35

HCT116 ~40
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Approximate IC50 values determined by MTS assay after 72 hours of treatment with YH-306.

[1]

Table 3: Induction of Apoptosis by YH-306 in Colorectal Cancer Cells

Cell Line YH-306 Concentration (µM) Apoptotic Cells (%)

CT-26 50 ~25

HT-29 50 ~20

SW620 50 ~18

HCT116 50 ~22

Percentage of apoptotic cells (Annexin V-positive) after 36 hours of treatment with 50 µM YH-
306, as determined by flow cytometry.[1]
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Apoptosis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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